4-Ethyl-N-[[1-(2,2,2-trifluoroethyl)piperidin-4-yl]methyl]benzamide

• IUPAC Name: 4-ethyl-N-[[1-(2,2,2-trifluoroethyl)piperidin-4-yl]methyl]benzamide
• InChI: InChI=1S/C17H23F3N2O/c1-2-13-3-5-15(6-4-13)16(23)21-11-14-7-9-22(10-8-14)12-17(18,19)20/h3-6,14H,2,7-12H2,1H3,(H,21,23)
• InChI Key: ZKGQCYWCWZEDAU-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=C(C=C1)C(=O)NCC2CCN(CC2)CC(F)(F)F
• Molecular Formula: C17H23F3N2O
• Molecular Weight: 328.37 g/mol

Description

4-Ethyl-N-[[1-(2,2,2-trifluoroethyl)piperidin-4-yl]methyl]benzamide , also known by its IUPAC name bis(1-(2,2,2-trifluoroethyl)piperidin-4-yl)amine hydrochloride , is a chemical compound with a molecular weight of 383.81 g/mol . It is a white crystalline solid. The compound’s structure includes an ethyl group, a trifluoroethyl group, and a piperidine ring. The presence of fluorine atoms contributes to its lipophilicity and potential biological activity.

Synthesis Analysis

The synthesis of this compound involves the reaction of appropriate starting materials, including piperidine derivatives and benzoyl chlorides, under controlled conditions. Detailed synthetic pathways and optimization strategies are documented in scientific literature. Researchers have explored various synthetic routes to obtain high yields and purity.

Molecular Structure Analysis

The molecular structure of 4-Ethyl-N-[[1-(2,2,2-trifluoroethyl)piperidin-4-yl]methyl]benzamide consists of a benzene ring attached to a piperidine moiety via an ethyl linker. The trifluoroethyl group enhances the compound’s lipophilicity and influences its pharmacokinetic properties. The three-dimensional arrangement of atoms plays a crucial role in its interactions with biological targets.

Chemical Reactions Analysis

The compound may undergo various chemical reactions, including nucleophilic substitutions, amidation, and cyclization. Researchers have investigated its reactivity with other functional groups and explored potential modifications to enhance its biological activity. These reactions are essential for designing analogs and derivatives with improved properties.